Cas no 73591-69-2 (5-(propan-2-yl)pyridine-3-carboxylic acid)

• Product Name: 5-(propan-2-yl)pyridine-3-carboxylic acid
• CAS No: 73591-69-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD11043004
• CID: 553274
• PubChem ID: 23530594
• Update Time: 2025-06-10

5-(propan-2-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 5-(1-methylethyl)-
• 3-Pyridinecarboxylicacid,5-(1-methylethyl)-(9CI)
• 5-ISOPROPYLNICOTINIC ACID
• 5-propan-2-ylpyridine-3-carboxylic acid
• acide 5-isopropylnicotinique
• LogP
• 5-(propan-2-yl)pyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 5-(1-methylethyl)-
• 5-Isopropylnicotinicacid
• SCHEMBL13384499
• DTXSID40634762
• AKOS013202001
• CS-0004258
• GS2446
• BS-17512
• EN300-1091403
• MFCD11043004
• A1-16980
• 73591-69-2
• D84203
• 5-ISOPROPYLPYRIDINE-3-CARBOXYLIC ACID

• MDL： MFCD11043004
• Inchi： 1S/C9H11NO2/c1-6(2)7-3-8(9(11)12)5-10-4-7/h3-6H,1-2H3,(H,11,12)
• InChI Key： GSOWARZMPXGSHF-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)C(C)C)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 5-(propan-2-yl)pyridine-3-carboxylic acid

Introduction to 5-(Propan-2-yl)pyridine-3-carboxylic Acid (CAS No. 73591-69-2)

5-(Propan-2-yl)pyridine-3-carboxylic acid (CAS No. 73591-69-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as isopropylpyridine-3-carboxylic acid, is characterized by its unique molecular structure, which combines a pyridine ring with a carboxylic acid and an isopropyl group. The combination of these functional groups imparts a range of chemical and physical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The molecular formula of 5-(propan-2-yl)pyridine-3-carboxylic acid is C₁₀H₁₁NO₂, and its molecular weight is approximately 177.20 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point is around 140-142°C, and it exhibits good thermal stability under standard laboratory conditions.

In the realm of medicinal chemistry, 5-(propan-2-yl)pyridine-3-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. Recent research has highlighted its role as a key intermediate in the synthesis of various bioactive compounds, including anti-inflammatory agents, antiviral drugs, and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of 5-(propan-2-yl)pyridine-3-carboxylic acid as a building block in the synthesis of novel pyridine-based inhibitors of the Janus kinase (JAK) family, which are being evaluated for their potential in treating autoimmune diseases such as rheumatoid arthritis.

Beyond its applications in pharmaceuticals, 5-(propan-2-yl)pyridine-3-carboxylic acid has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials, such as conductive polymers and organic semiconductors. A recent study published in Advanced Materials explored the use of 5-(propan-2-yl)pyridine-3-carboxylic acid-derived polymers in organic photovoltaic devices, demonstrating significant improvements in device efficiency and stability.

The synthetic accessibility of 5-(propan-2-yl)pyridine-3-carboxylic acid further enhances its utility as a versatile intermediate. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One common method involves the reaction of 3-cyanopyridine with isopropyl Grignard reagent followed by hydrolysis to yield the carboxylic acid. Another approach involves the palladium-catalyzed coupling of 3-bromopyridine with isopropylboronic acid, followed by oxidative decarboxylation to form the final product.

The safety profile of 5-(propan-2-yl)pyridine-3-carboxylic acid is an important consideration for both researchers and industrial users. While it is generally considered safe to handle under standard laboratory conditions, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation over time.

In conclusion, 5-(propan-2-yl)pyridine-3-carboxylic acid (CAS No. 73591-69-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile synthetic accessibility make it an invaluable intermediate in the development of novel pharmaceuticals and advanced materials. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.